Cas no 1466939-65-0 (1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine)

• Product Name: 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine
• CAS No: 1466939-65-0
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5151069
• PubChem ID: 64022681
• Update Time: 2025-07-15

1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 3-methyl-1-[(4-nitrophenyl)sulfonyl]-
• 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine

• Inchi： 1S/C13H19N3O4S/c1-10-3-2-8-15(13(10)9-14)21(19,20)12-6-4-11(5-7-12)16(17)18/h4-7,10,13H,2-3,8-9,14H2,1H3
• InChI Key： BFYINUYYZXGTKR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCCC(C)C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine

Introduction to 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine (CAS No. 1466939-65-0)

1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1466939-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a nitro group and a sulfonyl moiety in its molecular structure imparts unique chemical properties, making it a subject of intense study for its pharmacological significance.

The structural framework of 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine consists of a piperidine ring substituted with a methyl group at the 3-position and a 4-nitrobenzenesulfonyl group at the 1-position, connected to a secondary amine via a methylene bridge. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development. The nitro group, in particular, can influence the compound's reactivity and electronic properties, while the sulfonyl group enhances its solubility and binding affinity.

In recent years, there has been growing interest in developing novel piperidine derivatives for their applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The compound 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine has been explored in several preclinical studies due to its structural features that may confer desirable pharmacokinetic properties. Its ability to modulate biological pathways makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of functional groups like the nitro and sulfonyl moieties allows for further chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have facilitated the design and analysis of such complex molecules. By leveraging molecular modeling techniques, researchers can predict how 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine interacts with biological targets at the atomic level. These insights are crucial for understanding its mechanism of action and for guiding the development of next-generation drugs.

The pharmacological profile of 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine has been evaluated in various in vitro assays. Studies have shown that it exhibits moderate affinity for certain enzymes and receptors, suggesting potential therapeutic efficacy. For instance, its interaction with specific proteases has been linked to anti-inflammatory effects, while its binding to ion channels may contribute to neuroprotective properties. These findings underscore the compound's versatility and highlight its potential as a lead molecule for drug development.

Moreover, the synthesis of 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-nitrosulfobenzoic acid derivatives, which are then coupled with piperidine derivatives under controlled conditions. The introduction of the methyl group at the 3-position and the subsequent formation of the amine linkage require precise control over reaction parameters to ensure high yield and purity.

The role of analytical techniques in characterizing 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These methods provide critical data that ensure the compound meets stringent quality standards before it can be advanced to further stages of research or clinical trials.

In conclusion, 1-3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-ylmethanamine (CAS No. 1466939-65-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.